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Compound of Interest

Compound Name: 1,6-Diphenylhexatriene

Cat. No.: B097926 Get Quote

Essential Safety and Handling Guide for 1,6-
Diphenylhexatriene
This guide provides crucial safety and logistical information for the handling and disposal of

1,6-Diphenylhexatriene (DPH), a fluorescent probe. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals in a

laboratory setting.

Chemical Information:

Property Value

Synonyms DPH, Dicinnamyl

CAS Number 1720-32-7

Molecular Formula C₁₈H₁₆

Molecular Weight 232.32 g/mol

Appearance Light yellow crystalline powder or crystals

Melting Point 199-203 °C

Hazard Identification
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1,6-Diphenylhexatriene is classified with the following hazards:

Skin Irritation (Category 2)[1]

Serious Eye Irritation (Category 2A)[1]

Specific target organ toxicity — single exposure (Category 3), Respiratory system[1]

The toxicological properties of this substance have not been fully investigated.[2]

Personal Protective Equipment (PPE)
Engineering controls, such as adequate ventilation, should be in place. An eyewash station and

a safety shower must be readily accessible.[2] The following table summarizes the required

personal protective equipment.

Body Part Protection

Eyes/Face

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[2][3] Safety glasses with side-shields

are recommended.[1][4]

Skin

Wear appropriate protective gloves to prevent

skin exposure.[2] Gloves must be inspected

prior to use.[1][3] Use proper glove removal

technique to avoid skin contact.[3] Wear

appropriate protective, impervious clothing to

prevent skin exposure.[1][2][3]

Respiratory

A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

standards should be followed.[2] If risk

assessment deems it necessary, use a dust

mask such as a type N95 (US) or type P1 (EN

143) respirator.[4]
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Operational and Disposal Plans
Handling and Storage
Handling:

Wash hands and skin thoroughly after handling.[1][2]

Avoid contact with eyes, skin, and clothing.[1][2]

Minimize dust generation and accumulation.[1][2]

Use only in a well-ventilated area.[1][2]

Keep the container tightly closed when not in use.[1][2]

Avoid ingestion and inhalation.[2]

Storage:

Store in a cool, dry, well-ventilated area.[1][2]

Keep the container tightly closed.[1][2]

The substance is light-sensitive and should be stored accordingly.[1][3]

Store away from incompatible materials, such as strong oxidizing agents.[5]

Accidental Release Measures
In case of a spill:

Evacuate personnel to a safe area.[1][3]

Ensure adequate ventilation.[1][2][3]

Wear appropriate personal protective equipment as outlined above.[1][2][3]

Avoid creating dust.[1][2][3]
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Carefully sweep or vacuum up the material.[1][2][3]

Place the spilled material into a suitable, closed container for disposal.[1][2][3]

Do not let the product enter drains.[1][3]

Disposal Plan
Dispose of waste in accordance with all applicable federal, state, and local regulations.[2]

Consider using a licensed professional waste disposal service.[3]

One disposal method involves dissolving the material in a combustible solvent and burning it

in a chemical incinerator equipped with an afterburner and scrubber.[3]

Contaminated gloves and other disposable PPE should be disposed of as hazardous waste.

[3]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 1,6-Diphenylhexatriene in

a laboratory setting.
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Caption: Workflow for safe handling of 1,6-Diphenylhexatriene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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